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Compound of Interest

Compound Name: yfj

Cat. No.: B15591819 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for the novel

antibiotic YFJ-36 is not publicly available. The following guidance is based on the safety profile

of cefiderocol, a structurally and functionally similar catechol-conjugated cephalosporin

antibiotic, as well as on established principles of laboratory safety for handling research

compounds.[1][2][3] Researchers must consult their institution's specific safety protocols and

conduct a thorough risk assessment before handling YFJ-36.

YFJ-36 is a novel catechol-conjugated β-lactam antibiotic with potent in vitro and in vivo

efficacy against Gram-negative bacteria.[2][3] Its handling in a research and drug development

setting requires stringent adherence to safety protocols to minimize exposure and ensure

proper disposal.

Key Safety and Handling Data
The following table summarizes essential safety information, primarily based on the data for the

comparable compound, cefiderocol.[1]
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Parameter Data

GHS Hazard Classifications Acute toxicity, oral (Category 4)[1]

Acute toxicity, dermal (Category 4)[1]

Acute toxicity, inhalation (Category 4)[1]

Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

Storage Class 11 - Combustible Solids

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1]

Experimental Protocol: Safe Handling and Disposal
of YFJ-36
This protocol provides a step-by-step methodology for the safe handling, potential spill

management, and final disposal of YFJ-36 in a laboratory setting.

Pre-Handling Safety and Preparation
Risk Assessment: Before beginning any work, conduct a full risk assessment specific to the

planned experiment, considering the quantities of YFJ-36 to be used and the procedures to

be performed.

Personal Protective Equipment (PPE): All personnel must wear standard laboratory PPE,

including:

A properly fitted lab coat.

Chemical safety goggles or a face shield.

Impervious gloves (e.g., nitrile). Change gloves immediately if they become contaminated.
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Ventilation: All handling of solid YFJ-36 or solutions should be performed in a certified

chemical fume hood to minimize the risk of inhalation.[1]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a chemical spill

kit are readily accessible.

Handling and Operational Plan
Weighing: When weighing solid YFJ-36, use a balance inside a chemical fume hood or a

ventilated balance enclosure to prevent the generation of airborne dust.

Solution Preparation: When preparing solutions, add the solid YFJ-36 to the solvent slowly to

avoid splashing.

General Handling:

Avoid direct contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[1]

Spill Management
Minor Spills (Solid):

If a small amount of solid YFJ-36 is spilled, gently cover it with a damp paper towel to

avoid raising dust.

Carefully wipe up the material, working from the outside of the spill inward.

Place the contaminated paper towels in a sealed container for hazardous waste disposal.

Minor Spills (Liquid):

Absorb the spilled solution with an inert absorbent material (e.g., vermiculite, sand, or a

commercial spill pad).
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Scoop the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Major Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and institutional safety officer.

Prevent entry into the contaminated area until it has been cleared by safety personnel.

Disposal Plan
The primary objective for the disposal of YFJ-36 is to prevent its release into the environment.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a clearly

labeled, sealed hazardous waste container.

Collect all liquid waste containing YFJ-36 in a separate, sealed, and clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless permitted

by your institution's waste management plan.

Final Disposal:

Dispose of all YFJ-36 waste through your institution's hazardous waste management

program.[1]

Antibiotics like YFJ-36 should not be disposed of down the drain, as this can harm aquatic

life and contribute to antibiotic resistance.[5]

High-temperature incineration is the preferred method for the disposal of pharmaceutical

waste.[5]

Mandatory Visualization
The following diagrams illustrate the key workflows for ensuring safety when handling YFJ-36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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